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Compound of Interest

Compound Name: LEO 134310

Cat. No.: B10827878

An In-depth Technical Guide to LEO 134310: A Novel Non-Steroidal Glucocorticoid Receptor
Agonist For Researchers, Scientists, and Drug Development Professionals

Abstract

LEO 134310 is a non-steroidal, potent, and selective glucocorticoid receptor (GR) agonist
developed by LEO Pharma for the topical treatment of inflammatory skin diseases such as
psoriasis and atopic dermatitis.[1][2][3][4] A key innovation in its design is its "dual-soft" nature;
it is engineered for high local efficacy with rapid enzymatic deactivation in systemic circulation,
aiming to minimize the local and systemic side effects associated with traditional topical
corticosteroids, particularly skin atrophy.[1][2][5] Preclinical data demonstrates high GR binding
affinity and potent anti-inflammatory activity.[1][6][7] LEO 134310 has been evaluated in Phase
1 clinical trials.[3][8][9]

Discovery and Development Rationale

Topical glucocorticoids are a cornerstone in dermatology for their broad anti-inflammatory
effects.[1] However, their long-term use is limited by adverse effects such as skin atrophy,
which is one of the most frequent complications.[2][5][10] These effects are linked to the
activation of the glucocorticoid receptor (GR), a transcription factor that regulates a multitude of
genes.[1][5] The development of LEO 134310 was driven by the need for a safer alternative
that could separate the desired anti-inflammatory effects (transrepression) from the undesirable
atrophic effects (often linked to transactivation and mineralocorticoid receptor activation).[1][2]

LEO 134310 was designed as a Selective Glucocorticoid Receptor Agonist/Modulator
(SEGRAM) with two key features:
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e High Selectivity: It shows high selectivity for the GR over other nuclear receptors, including
the mineralocorticoid receptor (MR), which has been associated with skin atrophy.[1][11]

» "Dual-Soft" Drug Design: It is rapidly metabolized by enzymatic hydrolysis into a less active
form upon entering systemic circulation, thereby reducing the risk of systemic side effects
like hypothalamic-pituitary-adrenal (HPA) axis suppression.[1][2][5][11]

Mechanism of Action

Like other glucocorticoids, LEO 134310 exerts its effects by binding to the GR in the cytoplasm.
[5] Upon binding, the GR-ligand complex translocates to the nucleus to regulate gene
expression through two primary mechanisms:[1][5]

» Transrepression: The GR monomer inhibits the activity of pro-inflammatory transcription
factors such as NF-kB and AP-1, downregulating the expression of inflammatory cytokines.
[5][11] This is considered the primary pathway for the anti-inflammatory effects of
glucocorticoids.

o Transactivation: The GR homodimer binds to glucocorticoid response elements (GRES) on
DNA to activate the transcription of various genes, including anti-inflammatory genes like
FKBP5 and GILZ.[5][11] This pathway is also associated with many of the adverse effects.[2]

LEO 134310 is a full agonist that demonstrates efficacy in both transrepression and
transactivation pathways.[1] However, it requires a significantly higher concentration for
transactivation compared to transrepression, which may contribute to its improved safety
profile.[1]
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Caption: Simplified signaling pathway of LEO 134310.

Quantitative Preclinical Data

LEO 134310 has been characterized in a series of preclinical assays and compared to
established topical corticosteroids, betamethasone 17-valerate (BMV) and clobetasol 17-

propionate (CP).

Table 1: In Vitro Receptor Binding and Functional Activity
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Parameter LEO 134310 BMV CcP
GR Binding Affinity
14 nM - -
(ECs0)
GR Transrepression
1.2nM 0.57 nM
(ECso)
GR Transactivation
410 nM
(ECso0)
Transrepression
] 100%
Efficacy (Emax)
Transactivation
] 95%
Efficacy (Emax)

Data sourced from a 2022 Scientific Reports publication.[1]

Table 2: In Vivo Pharmacokinetics

Species Clearance Predicted Human Half-life
Rat 5-fold liver blood flow <5 min

Dog 15-fold liver blood flow <5 min

Human (predicted) >200 mL/min/kg

Data sourced from a 2022 Scientific Reports publication and a conference abstract.[11][12]

Key Experimental Protocols
GR Binding and Functional Assays

e GR Binding Assay: The binding affinity of LEO 134310 to the human GR was assessed
using a fluorescence polarization assay. The assay measures the competition between the
test compound and a fluorescently labeled GR ligand (Fluormone™ GS1) for binding to the
receptor.[11]
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Transactivation/Transrepression Assays: HelLa reporter cell lines were used. For
transactivation, cells express a GR-driven luciferase reporter. For transrepression, cells are
stimulated with TNFa to activate NF-kB, and the ability of the compound to repress NF-kB-
driven reporter gene expression is measured.[1]

Mineralocorticoid Receptor (MR) Agonist Assay: A proprietary luciferase reporter cell line
expressing the native MR receptor (Indigo Biosciences) was used. Luminescence was
quantified after 24 hours of incubation with the test compounds to assess off-target agonist
activity.[11]

In Vivo Models

TPA-Induced Skin Inflammation Mouse Model: 12-O-Tetradecanoylphorbol-13-acetate (TPA)
is applied to mouse ears to induce inflammation. The test compounds are then applied
topically, and the reduction in ear swelling and inflammatory markers is measured to
determine anti-inflammatory efficacy.[1]

Minipig Atrophy Study: Test compounds were applied daily to the skin of minipigs for a period
of three weeks. After the treatment period, skin biopsies were taken, and the epidermal
thickness was measured from hematoxylin and eosin (H&E) stained sections to assess the
atrophogenic potential.[1]

Human Skin Explant Model: Full-thickness human skin explants (NativeSkin®) were used.
Compounds were applied topically, and after 24 hours, quantitative real-time PCR was
performed to measure the expression of GR target genes, such as FKBP5 and GILZ
(TSC22D3), to confirm target engagement in human tissue.[11]

Development and Clinical Progression

The development of LEO 134310 followed a structured path from preclinical characterization to

clinical evaluation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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